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Compound of Interest

Compound Name: 3-Fluorobenzyl bromide

Cat. No.: B140693

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 3-Fluorobenzyl bromide (CAS No. 456-41-7). Adherence to these
procedures is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

3-Fluorobenzyl bromide is a hazardous chemical requiring careful handling. It is classified as
a combustible liquid that causes severe skin burns and eye damage.[1][2] It is also recognized
as a lachrymator (an irritant that causes tearing) and can cause respiratory irritation.[3]

Summary of Hazards:

Hazard Class Category Statement

i . o Causes severe skin burns and
Skin Corrosion/Irritation Category 1B

eye damage[1][4]

Causes serious eye damage[1]

[2]

Serious Eye Damage/Irritation Category 1

Flammable Liquids Category 4 Combustible liquid[1]

. . May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[3]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment must be worn at

all times when handling 3-Fluorobenzyl bromide.

Body Part Required PPE Standard/Specification
) o Conforming to EN166 (EU) or

Tightly fitting safety goggles

Eyes/Face _ OSHA 29 CFR 1910.133 (US).
and a face shield.

[1][5]
Chemical-impermeable gloves ]
) ) Gloves must satisfy EU
) (inspect before use), fire/flame o
Skin/Body Directive 89/686/EEC and EN

resistant and impervious

clothing.

374.[2]

Respiratory

A full-face respirator with an
appropriate organic vapor filter

(Type ABEK recommended).

NIOSH/MSHA (US) or
European Standard EN 149
approved.[1][4][5]

Footwear

Safety shoes.

Conforming to OSHA 29 CFR
1910.136.[3]

Operational Plan: Safe Handling Protocol

Handling should only occur in a controlled environment, such as a chemical fume hood, with

access to an eyewash station and safety shower.[1][3]

Step-by-Step Handling Procedure:

e Preparation:

o Ensure the work area is clean and uncluttered.

o Confirm that an emergency eyewash station and safety shower are accessible and

functional.[3][5]

o Don all required PPE as specified in the table above.
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o Set up all necessary equipment and reagents within the chemical fume hood.

o Use proper grounding procedures to prevent static discharge.[3]

e Handling the Chemical:

o

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]

[5]

o

Do not breathe vapors, mist, or spray.[1][3]

[¢]

Avoid all contact with skin, eyes, and clothing.[2]

[¢]

Use only non-sparking tools to prevent ignition.[2][3]

[e]

Keep the container tightly closed when not in use.

e Post-Handling and Cleanup:

[¢]

After handling, wash hands and any exposed skin thoroughly.[2]

[¢]

Decontaminate all equipment used.

[e]

Properly label and store any unused 3-Fluorobenzyl bromide according to storage
guidelines.

[e]

Dispose of all contaminated waste as outlined in the disposal plan.

Storage and Incompatibilities

Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.
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Storage Condition Requirement

Store in a dry, cool, well-ventilated, and locked

Location . :
corrosives-designated area.[1][2][3]
Temperature Refrigerated storage is recommended.[1]
Store under an inert atmosphere as the
Atmosphere o ) N
chemical is moisture-sensitive.[1][5]
] Keep container tightly closed and in its original
Container

container.[1][2]

. , Bases, strong oxidizing agents, alcohols,
Incompatible Materials ]
amines, and metals.[1][5]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2]

o Skin Contact: Immediately remove all contaminated clothing and shoes. Rinse skin with
copious amounts of water/shower. Seek immediate medical attention.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate
medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[1][2]

Spill and Leak Procedures:
o Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.
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« Ignition Sources: Remove all sources of ignition (sparks, open flames, hot surfaces).[2]

o Containment: Absorb the spill with an inert, non-combustible material such as sand, silica
gel, or universal binder.[1][5]

e Collection: Collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for disposal.[2][5]

« Decontamination: Clean the spill area thoroughly.

o Reporting: Report the incident according to your institution's protocols.
Disposal Plan

All waste containing 3-Fluorobenzyl bromide must be treated as hazardous.

o Chemical Waste: Unused or contaminated 3-Fluorobenzyl bromide should be collected in a
designated, labeled, and sealed container.

o Contaminated Materials: All PPE (gloves, lab coats), absorbent materials from spills, and
empty containers must be collected in a separate, labeled hazardous waste container. Empty
containers may retain flammable and corrosive vapors.[3]

e Disposal Method: The material must be disposed of through a licensed chemical destruction
facility or by controlled incineration with flue gas scrubbing.[2][3] Do not empty into drains or
release into the environment.[2][5] Always consult local, regional, and national hazardous
waste regulations for complete and accurate classification and disposal.[6]

Physical and Chemical Properties
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Property Value

Molecular Formula C7HeBrF[4]

Molecular Weight 189.02 g/mol [4]

Appearance Clear colorless to yellow liquid[2]
Boiling Point ~200 °C (lit.)[2]

Flash Point 62 °C (143.6 °F) - closed cup[4]
Specific Gravity 1.517[5]

CAS Number 456-41-7[1]

Workflow Visualization

The following diagram illustrates the standard operational workflow for handling 3-

Fluorobenzyl bromide safely.
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Step 1: Preparation
- Verify fume hood function
- Confirm emergency shower/eyewash access
- Don all required PPE

;

Step 2: Chemical Handling
- Work within fume hood
- Use non-sparking tools
- Keep container closed when not in use

:

Step 3: Experimentation
- Perform procedure
- Avoid generating aerosols/vapors

;

Step 4: Post-Handling
- Decontaminate equipment
- Securely close primary container

Unused
Chemical

Step 5: Waste Segregation
- Collect liquid waste in labeled container
- Collect solid waste (gloves, wipes) separately

Store Chemical
(See Storage Protocol)

Step 6: Final Cleanup

- Clean work surface Dispose of Waste

- Doff PPE correctly (See Disposal Plan)
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Fluorobenzyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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